Cas no 16855-83-7 (2-methylthiane-3,5-dione)

• Product Name: 2-methylthiane-3,5-dione
• CAS No: 16855-83-7
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 2781512
• PubChem ID: 11194406
• Update Time: 2025-11-01

2-methylthiane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 2-methylthiane-3,5-dione
• DTXCID70409066
• EN300-1655042
• 2H-Thiopyran-3,5(4H,6H)-dione, 2-methyl-
• 16855-83-7
• 2-methyl-2H-thiopyran-3,5(4H,6H)-dione
• DTXSID80458247

• Inchi： 1S/C6H8O2S/c1-4-6(8)2-5(7)3-9-4/h4H,2-3H2,1H3
• InChI Key： UGTNDTQDNGDZAO-UHFFFAOYSA-N
• SMILES： S1CC(CC(C1C)=O)=O

Computed Properties

• Exact Mass: 144.02450067Da
• Monoisotopic Mass: 144.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2-methylthiane-3,5-dione

Comprehensive Overview of 2-Methylthiane-3,5-dione (CAS No. 16855-83-7): Properties, Applications, and Industry Insights

2-Methylthiane-3,5-dione (CAS No. 16855-83-7) is a sulfur-containing heterocyclic compound with a unique structural framework, making it a subject of interest in organic synthesis and material science. This compound, characterized by its thiane backbone and dione functional groups, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals frequently search for terms like "2-methylthiane-3,5-dione synthesis," "CAS 16855-83-7 applications," and "thiane derivatives in drug discovery," reflecting its relevance in modern chemistry.

The molecular structure of 2-Methylthiane-3,5-dione features a six-membered ring with sulfur at the 1-position and two carbonyl groups at the 3- and 5-positions. This arrangement imparts distinct reactivity, enabling its use as a building block for complex molecules. Recent studies highlight its role in the development of bioactive compounds, particularly in the context of sustainable chemistry and green synthesis. As environmental concerns grow, searches for "eco-friendly heterocyclic compounds" and "non-toxic chemical intermediates" have surged, aligning with the compound's potential in greener industrial processes.

In pharmaceutical research, 2-Methylthiane-3,5-dione serves as a precursor for sulfur-containing drugs, which are increasingly explored for their antimicrobial and anti-inflammatory properties. The rise of antibiotic resistance has fueled interest in novel heterocyclic scaffolds, with queries like "sulfur-based drug design" and "thiane derivatives in medicine" trending in academic databases. Its stability and modularity also make it a candidate for high-throughput screening libraries, a hot topic in AI-driven drug discovery.

From an industrial perspective, CAS 16855-83-7 is valued for its versatility in polymer chemistry and catalysis. Its ability to act as a crosslinking agent or ligand in metal-organic frameworks (MOFs) has been investigated, coinciding with the booming interest in "MOF materials for carbon capture" and "smart polymers." Manufacturers and researchers often seek "2-methylthiane-3,5-dione suppliers" or "technical specifications for thiane diones," underscoring its commercial viability.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize 2-Methylthiane-3,5-dione, ensuring purity and consistency for research applications. The compound's spectral data (e.g., "IR peaks for thiane diones") is frequently queried in chemical forums, highlighting the demand for reliable reference materials. Additionally, computational chemistry tools like DFT calculations are used to predict its reactivity, a trend driven by the integration of machine learning in molecular modeling.

As regulatory frameworks evolve, compliance with REACH and other chemical safety standards remains critical for CAS 16855-83-7. Stakeholders often search for "regulatory status of thiane derivatives" or "safe handling of sulfur compounds," reflecting heightened awareness of workplace safety and environmental stewardship. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In summary, 2-Methylthiane-3,5-dione (CAS No. 16855-83-7) exemplifies the intersection of fundamental research and industrial innovation. Its applications span drug development, advanced materials, and catalysis, while its study addresses contemporary challenges such as sustainability and healthcare innovation. For researchers navigating this space, keywords like "thiane-dione reactivity" or "16855-83-7 patent literature" offer gateways to deeper exploration.